9-Deoxo-9a-aza-9a-homo Erythromycin A Desmethyl Azithromycin

• IUPAC Name: (2R,3S,4S,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,8,10,12,14-hexamethyl-1-oxa-6-azacyclopentadecan-15-one
• InChI: InChI=1S/C37H70N2O12/c1-14-26-37(10,45)30(41)23(6)38-18-19(2)16-35(8,44)32(51-34-28(40)25(39(11)12)15-20(3)47-34)21(4)29(22(5)33(43)49-26)50-27-17-36(9,46-13)31(42)24(7)48-27/h19-32,34,38,40-42,44-45H,14-18H2,1-13H3/t19-,20-,21+,22-,23-,24+,25+,26-,27+,28-,29+,30+,31+,32-,34+,35-,36-,37-/m1/s1
• InChI Key: HRKNNHYKWGYTEN-SPMCJAJPSA-N
• Canonical SMILES: CCC1C(C(C(NCC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)O)(C)O
• Isomeric SMILES: CC[C@@H]1[C@@]([C@H]([C@H](NC[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@H]([C@@H](O2)C)O)(C)OC)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)N(C)C)O)(C)O)C)C)O)(C)O
• Molecular Formula: C37H70N2O12
• Molecular Weight: 735.0 g/mol
• CAS RN: 76801-85-9

Description

9-Deoxo-9a-aza-9a-homo Erythromycin A Desmethyl Azithromycin is a useful research compound. Its molecular formula is C37H70N2O12 and its molecular weight is 735.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9-Deoxo-9a-aza-9a-homo Erythromycin A Desmethyl Azithromycin suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-Deoxo-9a-aza-9a-homo Erythromycin A Desmethyl Azithromycin including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Improved Potency Against Gram-Negative Organisms : Azithromycin shows significant improvement in potency against gram-negative organisms compared to erythromycin. It is more effective against organisms like Haemophilus influenzae, Neisseria gonorrhoeae, Branhamella catarrhalis, Campylobacter species, and Legionella species (Retsema et al., 1987).

• Synthesis and Purification Methods : Various studies have focused on synthesizing Azithromycin from erythromycin and improving the yield and purity of the product. These include methods like one-pot synthesis and different hydrolysis techniques (Zhang Jian-zhou, 2007), (D. Yulin, 2006), (Li Jian-hua, 2006).

• Antibacterial Activity of Derivatives : Various derivatives of Azithromycin have been synthesized and tested for their antibacterial activities. Some derivatives showed potent antibacterial activity in vitro, although not all modifications resulted in enhanced effectiveness (N. Kujundić et al., 1995).

• Pharmaceutical Applications : Studies have explored the use of Azithromycin in pharmaceutical formulations, including methods for its quantification and analysis in these formulations (V. Almeida et al., 2012).

• Antimalarial Activity : Azithromycin and its derivatives have been evaluated for antimalarial activity. Some derivatives showed substantial improvement in vitro against Plasmodium falciparum, indicating potential for developing novel antimalarial drugs (Mirjana Bukvić Krajačić et al., 2011).